Cas no 34240-09-0 (3-{(benzyloxy)carbonylamino}benzoic acid)
34240-09-0 structure
Product Name:3-{(benzyloxy)carbonylamino}benzoic acid
CAS No:34240-09-0
MF:C15H13NO4
MW:271.268024206162
CID:2113196
PubChem ID:18323038
Update Time:2025-04-21
3-{(benzyloxy)carbonylamino}benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(benzyloxycarbonylamino)benzoic acid
- 3-{(benzyloxy)carbonylamino}benzoic acid
- AKOS000169803
- 3-{[(BENZYLOXY)CARBONYL]AMINOBENZOIC ACID
- MFCD00610466
- 34240-09-0
- 3-[(BenZyloxy)carbonyl]aminobenZoic acid
- 3-{[(benzyloxy)carbonyl]amino}benzoic acid
- JQBKIISNFMAQGE-UHFFFAOYSA-N
- D87245
- SCHEMBL6400257
- EN300-121143
- 3-(((Benzyloxy)carbonyl)amino)benzoic acid
- DA-24975
-
- Inchi: 1S/C15H13NO4/c17-14(18)12-7-4-8-13(9-12)16-15(19)20-10-11-5-2-1-3-6-11/h1-9H,10H2,(H,16,19)(H,17,18)
- InChI Key: JQBKIISNFMAQGE-UHFFFAOYSA-N
- SMILES: O(C(NC1C=CC=C(C(=O)O)C=1)=O)CC1C=CC=CC=1
Computed Properties
- Exact Mass: 271.08445790Da
- Monoisotopic Mass: 271.08445790Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 339
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 75.6Ų
3-{(benzyloxy)carbonylamino}benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-121143-50mg |
3-{[(benzyloxy)carbonyl]amino}benzoic acid |
34240-09-0 | 50mg |
$455.0 | 2023-10-02 | ||
| Enamine | EN300-121143-100mg |
3-{[(benzyloxy)carbonyl]amino}benzoic acid |
34240-09-0 | 100mg |
$476.0 | 2023-10-02 | ||
| Enamine | EN300-121143-250mg |
3-{[(benzyloxy)carbonyl]amino}benzoic acid |
34240-09-0 | 250mg |
$498.0 | 2023-10-02 | ||
| Enamine | EN300-121143-500mg |
3-{[(benzyloxy)carbonyl]amino}benzoic acid |
34240-09-0 | 500mg |
$520.0 | 2023-10-02 | ||
| Enamine | EN300-121143-1000mg |
3-{[(benzyloxy)carbonyl]amino}benzoic acid |
34240-09-0 | 1000mg |
$541.0 | 2023-10-02 | ||
| Enamine | EN300-121143-2500mg |
3-{[(benzyloxy)carbonyl]amino}benzoic acid |
34240-09-0 | 2500mg |
$1063.0 | 2023-10-02 | ||
| Enamine | EN300-121143-5000mg |
3-{[(benzyloxy)carbonyl]amino}benzoic acid |
34240-09-0 | 5000mg |
$1572.0 | 2023-10-02 | ||
| Enamine | EN300-121143-10000mg |
3-{[(benzyloxy)carbonyl]amino}benzoic acid |
34240-09-0 | 10000mg |
$2331.0 | 2023-10-02 | ||
| Enamine | EN300-121143-0.05g |
3-{[(benzyloxy)carbonyl]amino}benzoic acid |
34240-09-0 | 0.05g |
$323.0 | 2023-06-08 | ||
| Enamine | EN300-121143-0.1g |
3-{[(benzyloxy)carbonyl]amino}benzoic acid |
34240-09-0 | 0.1g |
$339.0 | 2023-06-08 |
3-{(benzyloxy)carbonylamino}benzoic acid Related Literature
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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